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Compound of Interest

Compound Name: F-Peg2-S-cooh

Cat. No.: B12418515 Get Quote

Topic: F-Peg2-S-cooh for Nanoparticle Surface Functionalization Audience: Researchers,

scientists, and drug development professionals.

Introduction
Surface functionalization of nanoparticles is a critical step in the development of nanomaterials

for biomedical applications such as drug delivery, diagnostics, and bioimaging.[1] The choice of

surface ligand dictates the nanoparticle's stability, biocompatibility, and its interaction with

biological systems. This document provides detailed application notes and protocols for the use

of a heterobifunctional polyethylene glycol (PEG) linker, specifically SH-PEG2-COOH, for the

surface functionalization of nanoparticles.

While the query specified "F-Peg2-S-cooh," this exact molecule is not commonly found in

literature. However, its components suggest a desired functionality: a thiol group (-S- or -SH)

for anchoring to metallic nanoparticle surfaces like gold, a carboxyl group (-COOH) for

subsequent conjugation of biomolecules, and a short PEG spacer (Peg2) to enhance

biocompatibility. The "F" likely indicates a fluorine atom, which can be useful for applications

like ¹⁹F MRI or to modulate the linker's properties. This document will focus on the well-

documented SH-PEG2-COOH as a primary example and will discuss the implications of

fluorination.
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The SH-PEG2-COOH linker offers a versatile platform for nanoparticle surface engineering.

The thiol group forms a stable covalent bond with gold surfaces, while the terminal carboxyl

group can be activated to react with primary amines on proteins, peptides, or small molecule

drugs.[2][3] The PEG spacer imparts a "stealth" character, reducing protein adsorption and

clearance by the immune system, thereby increasing circulation time in vivo.[1][4]

Physicochemical Properties of SH-PEG2-COOH
Property Value Reference

Molecular Formula C₇H₁₄O₄S

Molecular Weight 194.25 g/mol

Appearance Liquid or low-melting solid

Solubility
Soluble in most organic

solvents and water

Storage
Store at -20°C, keep dry and

avoid sunlight

Application: Gold Nanoparticle (AuNP)
Functionalization
Gold nanoparticles are widely used in nanomedicine due to their unique optical properties and

biocompatibility. Surface functionalization with SH-PEG2-COOH is essential for their

application in targeted drug delivery and diagnostics. The thiol group readily forms a dative

covalent bond with the gold surface, creating a stable, functionalized nanoparticle.

Experimental Protocol: AuNP Functionalization with SH-
PEG2-COOH
Materials:

Citrate-stabilized gold nanoparticles (AuNPs) in aqueous solution

SH-PEG2-COOH
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Phosphate buffered saline (PBS), pH 7.4

Deionized (DI) water

Centrifuge

Procedure:

Preparation of PEG Solution: Prepare a stock solution of SH-PEG2-COOH in DI water or an

appropriate organic solvent like DMSO.

Conjugation: Add the SH-PEG2-COOH solution to the citrate-stabilized AuNP solution. The

molar ratio of PEG to AuNP will need to be optimized depending on the desired surface

coverage.

Incubation: Gently mix the solution and allow it to react for 12-24 hours at room temperature

to ensure complete ligand exchange.

Purification: Centrifuge the solution to pellet the functionalized AuNPs. The centrifugation

speed and time will depend on the size of the nanoparticles.

Washing: Carefully remove the supernatant containing unbound PEG and resuspend the

nanoparticles in DI water or PBS. Repeat the washing step at least three times to ensure the

removal of all unbound ligands.

Storage: Store the final functionalized AuNPs at 4°C.

Workflow for AuNP Functionalization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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